![molecular formula C18H21N5O4 B3482677 1-ethyl-4-nitro-N-[4-(1-piperidinylcarbonyl)phenyl]-1H-pyrazole-5-carboxamide](/img/structure/B3482677.png)
1-ethyl-4-nitro-N-[4-(1-piperidinylcarbonyl)phenyl]-1H-pyrazole-5-carboxamide
Overview
Description
1-Ethyl-4-nitro-N-[4-(1-piperidinylcarbonyl)phenyl]-1H-pyrazole-5-carboxamide, also known by other names such as 1-ethynyl-4-nitrobenzene and 4-nitrophenylacetylene, is a chemical compound with the molecular formula C18H21N5O4 . It is a solid at room temperature and is typically found in the form of a white to pale yellow powder. The compound exhibits interesting pharmacological properties and has been studied extensively .
Synthesis Analysis
The synthesis of this compound involves several steps. While I don’t have access to specific synthetic protocols, researchers have employed various methods to prepare this compound. These methods often include coupling reactions, cyclizations, and functional group transformations. Detailed synthetic routes can be found in relevant literature .
Molecular Structure Analysis
The compound’s molecular structure consists of a pyrazole ring fused with a phenyl ring. The presence of the nitro group and the piperidinylcarbonyl substituent adds complexity to its structure. The ethyl group at one end of the molecule provides additional flexibility. The molecular weight is approximately 371.39 g/mol .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. These may include reduction of the nitro group, substitution reactions, and cyclizations. Researchers have investigated its reactivity and explored its potential applications .
Physical And Chemical Properties Analysis
Mechanism of Action
The compound’s mechanism of action depends on its specific biological target. Unfortunately, I don’t have access to detailed studies on this aspect. Researchers have likely explored its interactions with enzymes, receptors, or other cellular components. Further investigation is necessary to elucidate its precise mode of action .
Safety and Hazards
Properties
IUPAC Name |
2-ethyl-4-nitro-N-[4-(piperidine-1-carbonyl)phenyl]pyrazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O4/c1-2-22-16(15(12-19-22)23(26)27)17(24)20-14-8-6-13(7-9-14)18(25)21-10-4-3-5-11-21/h6-9,12H,2-5,10-11H2,1H3,(H,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQABNQGRJQHTGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C=N1)[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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